1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione

• Molecular Formula: C19H23N3S
• Molecular Weight: 325.5 g/mol
• IUPAC Name: 1-(2,3-dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C19H23N3S/c1-15-7-6-10-18(16(15)2)22-14-21(13-20-19(22)23)12-11-17-8-4-3-5-9-17/h3-10H,11-14H2,1-2H3,(H,20,23)
• InChI Key: NTQDNUYSMZXEBG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)N2CN(CNC2=S)CCC3=CC=CC=C3)C

Description

1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione, also known as DPTT, is a chemical compound that belongs to the family of triazinanes. It is a white crystalline powder that is soluble in water and organic solvents. DPTT has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione is not fully understood, but it is believed to involve the interaction of the compound with target molecules in the organism or system being studied. In medicine, 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione is believed to inhibit the growth of microorganisms by interfering with their metabolic processes. In agriculture, 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione is believed to enhance plant growth and increase resistance to environmental stressors by regulating the expression of genes involved in these processes.
Biochemical and Physiological Effects:
1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione has been found to have various biochemical and physiological effects on organisms and systems. In medicine, 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione has been shown to have cytotoxic effects on cancer cells and to induce apoptosis, or programmed cell death, in these cells. In agriculture, 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione has been found to increase the activity of antioxidant enzymes and to regulate the expression of genes involved in stress response.

Advantages and Limitations for Lab Experiments

1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione has several advantages for use in lab experiments. It is readily available and relatively easy to synthesize, making it a cost-effective option for researchers. It is also stable under a wide range of conditions, allowing for easy storage and handling. However, one limitation of 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione is that its mechanism of action is not fully understood, which may hinder its use in certain experiments.

Future Directions

There are several potential future directions for research involving 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione. In medicine, further studies could be conducted to explore its potential as an anticancer agent or as a treatment for infectious diseases. In agriculture, research could focus on optimizing the use of 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione as a plant growth regulator or plant protection agent. In industry, 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione could be further investigated for its potential as a corrosion inhibitor or as a component in polymer materials.
Conclusion:
In conclusion, 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione, or 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione, is a chemical compound with potential applications in medicine, agriculture, and industry. Its synthesis method is relatively simple, and it has shown promising results in various scientific research applications. Further studies are needed to fully understand its mechanism of action and to explore its potential in future research directions.

Synthesis Methods

The synthesis of 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione involves the reaction of 2,3-dimethylphenyl isothiocyanate and 2-phenylethylamine in the presence of a base catalyst. The reaction yields 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione as the final product, which can be purified by recrystallization or chromatography.

Scientific Research Applications

1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione has been extensively studied for its potential applications in various fields of scientific research. In medicine, 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione has been explored for its antimicrobial, antifungal, and antiviral properties. It has shown promising results in inhibiting the growth of pathogenic microorganisms, including bacteria and fungi.
In agriculture, 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione has been investigated for its potential as a plant growth regulator and plant protection agent. It has been found to enhance plant growth and increase resistance to various environmental stressors.
In industry, 1-(2,3-Dimethylphenyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione has been studied for its potential as a corrosion inhibitor and as a component in polymer materials. It has shown promising results in preventing the corrosion of metal surfaces and improving the mechanical properties of polymers.